molecular formula C21H24N7Na2O16P3 B14087213 2',3'-cyclic NADP+ (sodium salt)

2',3'-cyclic NADP+ (sodium salt)

Cat. No.: B14087213
M. Wt: 769.4 g/mol
InChI Key: REJNCHGXPBLANE-WUEGHLCSSA-L
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2’,3’-cyclic NADP+ (sodium salt) is a biochemical compound that plays a significant role in various biological processes. This compound is a substrate for 2’,3’-cyclic nucleotide 3’-phosphodiesterase, an enzyme abundant in myelin .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 2’,3’-cyclic NADP+ (sodium salt) involves the synthesis of cyclic nucleotides. The synthetic route typically includes the phosphorylation of adenosine derivatives followed by cyclization to form the cyclic phosphate ester . The reaction conditions often require the use of phosphorylating agents and catalysts to facilitate the cyclization process.

Industrial Production Methods

Industrial production of 2’,3’-cyclic NADP+ (sodium salt) is carried out under controlled conditions to ensure high purity and yield. The process involves large-scale synthesis using automated reactors and purification systems. The compound is then crystallized and dried to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

2’,3’-cyclic NADP+ (sodium salt) undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pH conditions to ensure specificity and yield .

Major Products Formed

The major products formed from these reactions include various phosphorylated derivatives and cyclic nucleotide analogs .

Mechanism of Action

The mechanism of action of 2’,3’-cyclic NADP+ (sodium salt) involves its role as a substrate for 2’,3’-cyclic nucleotide 3’-phosphodiesterase. This enzyme catalyzes the hydrolysis of the cyclic phosphate ester, leading to the formation of nucleotide monophosphates . The compound also influences calcium signaling pathways by modulating calcium release and uptake in mitochondria .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

2’,3’-cyclic NADP+ (sodium salt) is unique due to its cyclic phosphate ester, which imparts distinct biochemical properties and makes it a specific substrate for certain enzymes .

Properties

Molecular Formula

C21H24N7Na2O16P3

Molecular Weight

769.4 g/mol

IUPAC Name

disodium;[[(3aR,4R,6R,6aR)-4-(6-aminopurin-9-yl)-2-oxido-2-oxo-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3,2]dioxaphosphol-6-yl]methoxy-oxidophosphoryl] [(2R,3S,4R,5R)-5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate

InChI

InChI=1S/C21H26N7O16P3.2Na/c22-17-12-19(25-7-24-17)28(8-26-12)21-16-15(42-47(36,37)43-16)11(41-21)6-39-46(34,35)44-45(32,33)38-5-10-13(29)14(30)20(40-10)27-3-1-2-9(4-27)18(23)31;;/h1-4,7-8,10-11,13-16,20-21,29-30H,5-6H2,(H6-,22,23,24,25,31,32,33,34,35,36,37);;/q;2*+1/p-2/t10-,11-,13-,14-,15-,16-,20-,21-;;/m1../s1

InChI Key

REJNCHGXPBLANE-WUEGHLCSSA-L

Isomeric SMILES

C1=CC(=C[N+](=C1)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)([O-])OP(=O)([O-])OC[C@@H]3[C@@H]4[C@H]([C@@H](O3)N5C=NC6=C(N=CN=C65)N)OP(=O)(O4)[O-])O)O)C(=O)N.[Na+].[Na+]

Canonical SMILES

C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)([O-])OP(=O)([O-])OCC3C4C(C(O3)N5C=NC6=C(N=CN=C65)N)OP(=O)(O4)[O-])O)O)C(=O)N.[Na+].[Na+]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.